Cas no 58954-23-7 (2-Propylimidazole-4,5-dicarboxylic acid)

2-Propylimidazole-4,5-dicarboxylic acid Properties

Names and Identifiers

• 2-Propyl-1H-imidazole-4,5-dicarboxylic acid
• 2-Propyl-1H-imidazole-4,5-dicarboxy acid
• Imidazole-4,5-dicarboxylicacid, 2-propyl- (6CI)
• IEM 1795

• MDL： MFCD02069629
• InChIKey： BGPZYJSOTDBJMV-UHFFFAOYSA-N
• Inchi： 1S/C8H10N2O4/c1-2-3-4-9-5(7(11)12)6(10-4)8(13)14/h2-3H2,1H3,(H,9,10)(H,11,12)(H,13,14)
• SMILES： O=C(C1=C(C(O)=O)NC(CCC)=N1)O

Computed Properties

• Exact Mass: 198.06400
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Heavy Atom Count: 14

Experimental Properties

• LogP: 0.75860
• PSA: 103.28000
• Refractive Index: 1.608
• Boiling Point: 552.885°C at 760 mmHg
• Flash Point: 552.885 ºC at 760 mmHg
• Density: 1.464

2-Propylimidazole-4,5-dicarboxylic acid Security Information

• Storage Condition：Sealed in dry,2-8°C

2-Propylimidazole-4,5-dicarboxylic acid Customs Data

• HS CODE：2933290090
• Customs Data：

  China Customs Code:

  2933290090

  Overview:

  2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%